Cas no 651733-97-0 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-)
651733-97-0 structure
Product Name:1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
CAS No:651733-97-0
MF:C16H18N2
MW:238.327523708344
CID:403827
PubChem ID:10263601
Update Time:2025-04-19
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
- 2-(3,5-dimethylphenyl)-1,3-dihydroisoindol-5-amine
- 651733-97-0
- DTXSID40437558
-
- Inchi: 1S/C16H18N2/c1-11-5-12(2)7-16(6-11)18-9-13-3-4-15(17)8-14(13)10-18/h3-8H,9-10,17H2,1-2H3
- InChI Key: AQKVLNMASBINFC-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N
Computed Properties
- Exact Mass: 238.14714
- Monoisotopic Mass: 238.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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